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Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421

For researchers, scientists, and professionals in drug development, the efficient synthesis of
key chemical intermediates is paramount. 6-(Methoxycarbonyl)nicotinic acid is a valuable
building block in the preparation of a variety of pharmaceutical compounds. This guide provides
a comparative analysis of different synthetic routes to this target molecule, offering detailed
experimental protocols, quantitative data, and workflow visualizations to aid in the selection of
the most suitable method for a given application.

Route 1: Selective Monohydrolysis of Dimethyl 2,5-
Pyridinedicarboxylate

This synthetic approach starts from the commercially available dimethyl 2,5-
pyridinedicarboxylate and relies on the selective hydrolysis of one of the two methyl ester
groups. The regioselectivity of this reaction is crucial for the successful synthesis of the desired
product.

NaOH (aq), THF, 0°C

Dimethyl 2,5-pyridinedicarboxylate 6-(Methoxycarbonyl)nicotinic acid

MeOH, H2S04 (cat.

KMnO4, H20

6-Methylnicotinic acid Pyridine-2,5-dicarboxylic acid 6-(Methoxycarbonyl)nicotinic acid

Methyl 6-chloronicotinate CO. MeCH, Pd catalyst, Base 6-(Methoxycarbonyl)nicotinic acid
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6-methoxycarbonyl-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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